Cas no 6440-58-0 (DMDM Hydantoin)

• Product Name: DMDM Hydantoin
• CAS No: 6440-58-0
• MF: C₇H₁₂N₂O₄
• MW: 188.181181907654
• MDL: MFCD00467199
• CID: 46774
• PubChem ID: 22947
• Update Time: 2025-09-22

DMDM Hydantoin Chemical and Physical Properties

Names and Identifiers

• 1,3-Bis(hydroxymethyl)-5,5-dimethylimidazolidine-2,4-dione
• 1,3-bis(hydroxymethyl)-5,5-dimethyl Hydantoin
• 1,3-Dimethylol-5,5-dimethylhydantoin
• DMDMH
• Mackgard DM
• Nipaguard DMDMH
• DMDM HYDANTOIN
• 1,3-Dihydroxylmethyl-5,5-dimethylhydantoin
• Dimethyloldimethyl hydantoin
• DMDMH PLUS－L
• 1,3-bis
• 1,3-Dihydroxymethyl-5,5-dimethylhydantoin
• dimethylol
• dimethylol dimethyl hydantion
• dimethylol-5,5-dimethylhydantoin
• DMDMH and BIT
• dmdmh55
• glydant
• Dimethylolhydantoin
• 1,3-Bis(hydroxymethyl)-5,5-dimethyl-2,4-imidazolidinedione
• Bis(hydroxymethyl)-5,5-dimethyl-2,4-imidazolidinedione
• Bis(hydroxymethyl)-5,5-dimethylhydantoin
• Dim
• 1,3-Dimethylol-5,5-dimethyl hydantoin
• DMDMH杀菌剂
• 1,3-Bis(hydroxymethyl)-5,5-dimethylhydantoin
• Glycoserve-DMDMH
• Dantoin-DMDMH
• Dantoin dmdmh 55
• Dmdmh 55
• Caswell No. 273AB
• dimethyloldimethylhydantoin
• 2,4-Imidazolidinedione, 1,3-bis(hydroxymethyl)-5,5-dimethyl-
• EPA Pesticide Chemical Code 115501
• BYR0546TOW
• 1,3
• DMDM HYDANTION
• Dantoguard
• 1,3-Bis (hydroxymethyl)-5,5-dimethylimidazolidine-2,4-dione
• 1,3 BIS(HYDROXYMETHYL)-5,5- DIMETHYLHYDANTOINDIMETHYLHYDANTOIN
• DMDM HYDANTOIN [VANDF]
• USEPA/OPP Pesticide Code: 115501
• EC 229-222-8
• Tox21_303842
• CAS-6440-58-0
• DMDM HYDANTOIN (II)
• UNII-BYR0546TOW
• 1,3-Di(hydroxymethyl)-5,5-dimethylhydantoin
• DMDM HYDANTOIN [II]
• SCHEMBL69185
• DDAC0.15%
• DDAC0.6%
• Q5205613
• H11751
• AS-10924
• W-104844
• n,n'-dimethylol-5,5-dimethylhydantoin
• 1 pound not3-Bis(hydroxymethyl)-5 pound not5-dimethylimidazolidine-2 pound not4-dione
• Hydantoin, 1,3-bis(hydroxymethyl)-5,5-dimethyl-
• DTXSID8035217
• NS00007210
• CS-W021276
• 6440-58-0
• DMDM HYDANTION [VANDF]
• AKOS006345746
• 1,3-DIMETHYLOL-5,5-DIMETHYLHYDANTOIN [HSDB]
• 1,3 BIS(HYDROXYMETHYL)-5,5-DIMETHYLHYDANTOINDIMETHYLHYDANTOIN
• DTXCID6015217
• MFCD00467199
• Dantion DMDMH 55
• BRN 0882348
• NCGC00356947-01
• EINECS 229-222-8
• 1,3-DIMETHYLOL-5,5-DIMETHYL-HYDANTOIN
• HSDB 7488
• SY101650
• DMDM Hydantoin

• MDL： MFCD00467199
• Inchi： 1S/C7H12N2O4/c1-7(2)5(12)8(3-10)6(13)9(7)4-11/h10-11H,3-4H2,1-2H3
• InChI Key： WSDISUOETYTPRL-UHFFFAOYSA-N
• SMILES： O=C1C(C)(C)N(CO)C(N1CO)=O
• BRN： 0882348

Computed Properties

• Exact Mass: 188.08000
• Monoisotopic Mass: 188.079707
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.2

Experimental Properties

• Color/Form: Colorless to yellowish transparent liquid
• Density: 1.4
• Melting Point: 95-102°C
• Boiling Point: 303.7°C at 760 mmHg
• Flash Point: 137.5 oC
• Refractive Index: 1.52
• PSA: 81.08000
• LogP: -1.19540
• Solubility: It is easily soluble in water and lower alcohols, and maintains stable antibacterial properties in aqueous phase and oil-water emulsion.

DMDM Hydantoin Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 22-36-43
• Safety Instruction： 26-36/37
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones
• Other Chemical Reagents